Cas no 643032-48-8 (2-Acridinamine, 5,6,7,8-tetrafluoro-N,N-dimethyl-)

2-Acridinamine, 5,6,7,8-tetrafluoro-N,N-dimethyl- structure
643032-48-8 structure
Product Name:2-Acridinamine, 5,6,7,8-tetrafluoro-N,N-dimethyl-
CAS No:643032-48-8
MF:C15H10F4N2
MW:294.246917247772
CID:424139
PubChem ID:71380093
Update Time:2025-04-19

2-Acridinamine, 5,6,7,8-tetrafluoro-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Acridinamine, 5,6,7,8-tetrafluoro-N,N-dimethyl-
    • 5,6,7,8-tetrafluoro-N,N-dimethylacridin-2-amine
    • DTXSID00802622
    • 7-dimethylamino-1,2,3,4-tetrafluoroacridine
    • 643032-48-8
    • Inchi: 1S/C15H10F4N2/c1-21(2)8-3-4-10-7(5-8)6-9-11(16)12(17)13(18)14(19)15(9)20-10/h3-6H,1-2H3
    • InChI Key: PWIGNDHAWYEUBO-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=C(C2=C1C=C1C=C(C=CC1=N2)N(C)C)F)F)F

Computed Properties

  • Exact Mass: 294.0781
  • Monoisotopic Mass: 294.07801098g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 16.1Ų

Experimental Properties

  • PSA: 16.13
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